Cas no 131884-03-2 (Ethyl 7-bromo-3-oxoheptanoate)

Ethyl 7-bromo-3-oxoheptanoate structure
Ethyl 7-bromo-3-oxoheptanoate structure
Product name:Ethyl 7-bromo-3-oxoheptanoate
CAS No:131884-03-2
MF:C9H15BrO3
MW:251.117602586746
CID:2905412
PubChem ID:14744432

Ethyl 7-bromo-3-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

    • 131884-03-2
    • DB-430438
    • Ethyl 7-bromo-3-oxoheptanoate
    • Inchi: InChI=1S/C9H15BrO3/c1-2-13-9(12)7-8(11)5-3-4-6-10/h2-7H2,1H3
    • InChI Key: FRTWZUUCFHRYLM-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 250.02046Da
  • Monoisotopic Mass: 250.02046Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4Ų
  • XLogP3: 1.6

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